Cas no 857872-81-2 (2-(3-Fluoro-4-methylphenyl)cyclohexan-1-ol)

2-(3-Fluoro-4-methylphenyl)cyclohexan-1-ol is a fluorinated cyclohexanol derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a cyclohexanol core with a substituted phenyl ring, featuring a fluorine atom and a methyl group at the 3- and 4-positions, respectively. This compound may serve as a versatile intermediate in synthetic chemistry due to its functional group compatibility and stereochemical properties. The fluorine substitution enhances its metabolic stability and binding affinity in bioactive molecules, while the cyclohexanol moiety provides conformational rigidity. Suitable for use in medicinal chemistry and material science, it offers researchers a scaffold for developing novel compounds with tailored physicochemical properties.

2-(3-Fluoro-4-methylphenyl)cyclohexan-1-ol structure

857872-81-2 structure

Product Name:2-(3-Fluoro-4-methylphenyl)cyclohexan-1-ol

CAS No:857872-81-2

MF:C₁₃H₁₇FO

MW:208.271887540817

CID:4788911

Update Time:2025-05-21

2-(3-Fluoro-4-methylphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-(3-fluoro-4-methylphenyl)cyclohexan-1-ol
- 2-(3-Fluoro-4-methylphenyl)cyclohexan-1-ol
- Inchi： 1S/C13H17FO/c1-9-6-7-10(8-12(9)14)11-4-2-3-5-13(11)15/h6-8,11,13,15H,2-5H2,1H3
- InChI Key： RFQUHYMYBBOESC-UHFFFAOYSA-N
- SMILES： FC1=C(C)C=CC(=C1)C1CCCCC1O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 207
XLogP3: 3.2
Topological Polar Surface Area: 20.2

2-(3-Fluoro-4-methylphenyl)cyclohexan-1-ol Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37/39

2-(3-Fluoro-4-methylphenyl)cyclohexan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	022174-1g	trans-2-(3-Fluoro-4-methylphenyl)cyclohexanol	857872-81-2	96%	1g	￡376.00	2022-03-01
Fluorochem	022174-5g	trans-2-(3-Fluoro-4-methylphenyl)cyclohexanol	857872-81-2	96%	5g	￡981.00	2022-03-01

2-(3-Fluoro-4-methylphenyl)cyclohexan-1-ol Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

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3. An approach to biodegradable star polymeric architectures using disulfide coupling†

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Additional information on 2-(3-Fluoro-4-methylphenyl)cyclohexan-1-ol

2-(3-Fluoro-4-methylphenyl)cyclohexan-1-ol (CAS No. 857872-81-2): A Comprehensive Overview

2-(3-Fluoro-4-methylphenyl)cyclohexan-1-ol (CAS No. 857872-81-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique 3-fluoro-4-methylphenyl substituent and cyclohexanol core, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 2-(3-fluoro-4-methylphenyl)cyclohexan-1-ol consists of a cyclohexane ring with a hydroxyl group at the 1-position and a substituted phenyl group at the 3-position. The presence of the fluorine and methyl groups on the phenyl ring imparts distinct chemical and physical properties to the molecule, which can influence its biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of 2-(3-fluoro-4-methylphenyl)cyclohexan-1-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(3-fluoro-4-methylphenyl)cyclohexan-1-ol has been investigated for its neuroprotective properties. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound can protect neurons from oxidative stress and apoptosis, suggesting its potential use in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-(3-fluoro-4-methylphenyl)cyclohexan-1-ol have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences indicates that this compound has favorable oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties suggest that 2-(3-fluoro-4-methylphenyl)cyclohexan-1-ol could be developed into an effective oral medication with sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-fluoro-4-methylphenyl)cyclohexan-1-ol. Preliminary results from Phase I trials have shown that the compound is well-tolerated by human subjects, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 2-(3-fluoro-4-methylphenyl)cyclohexan-1-ol (CAS No. 857872-81-2) is a promising compound with a diverse range of biological activities. Its anti-inflammatory and neuroprotective properties, coupled with favorable pharmacokinetic characteristics, make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 2-(3-fluoro-4-methylphenyl)cyclohexan-1-ol is poised to play a significant role in advancing medical treatments for various diseases.